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Compound of Interest

Compound Name: tert-Butanol

Cat. No.: B103910 Get Quote

The safe and compliant disposal of tert-butanol is critical for ensuring laboratory safety and

environmental protection. As a flammable and hazardous chemical, tert-butanol requires

specific handling procedures throughout its lifecycle, from use to final disposal. This guide

provides detailed, step-by-step instructions for researchers, scientists, and drug development

professionals to manage tert-butanol waste effectively.

Immediate Safety and Handling Precautions
Before handling tert-butanol, it is essential to be aware of its properties and associated

hazards. Always consult the Safety Data Sheet (SDS) for the most comprehensive information.

Personal Protective Equipment (PPE): Wear appropriate PPE, including safety goggles or a

face shield, chemical-resistant gloves (such as butyl or nitrile rubber), and a lab coat.[1]

Ventilation: Always handle tert-butanol in a well-ventilated area, preferably within a chemical

fume hood, to minimize inhalation of harmful vapors.[2][3]

Ignition Sources: tert-Butanol is highly flammable.[4][5] Keep it away from open flames, hot

surfaces, sparks, and any other potential ignition sources.[2][3] Use non-sparking tools and

explosion-proof equipment when handling this substance.[2][4] All metal parts of the

equipment must be grounded to avoid ignition from static electricity discharge.[2][4]

tert-Butanol Waste Disposal Protocol
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The disposal of tert-butanol is governed by hazardous waste regulations. It must not be

poured down the drain or mixed with general refuse.[3][5][6]

Step 1: Waste Segregation and Collection

Designated Waste Container: Use a dedicated, chemically compatible container for tert-
butanol waste.[7][8] Plastic containers are often preferred.[7] The original container may be

used if it is in good condition and properly labeled for waste.[9]

Labeling: Clearly label the waste container with "Hazardous Waste," the full chemical name

"tert-Butanol," and any associated hazard symbols (e.g., flammable).[6][7]

Incompatible Materials: Never mix tert-butanol waste with incompatible chemicals. It reacts

violently with oxidizing agents.[1][10] Store it separately from acids, bases, and other

reactive compounds.[9]

Step 2: Storage in a Satellite Accumulation Area (SAA)

Location: Store the sealed waste container in a designated Satellite Accumulation Area

(SAA), which should be at or near the point of generation.[7][9]

Storage Conditions: The SAA must be a cool, dry, and well-ventilated location, away from

heat and direct sunlight.[2][3]

Container Management: Keep the waste container tightly closed except when adding waste.

[7][9]

Accumulation Limits: A maximum of 55 gallons of total hazardous waste may be stored in an

SAA. Once this limit is reached, the waste must be removed within three calendar days.[7]

Partially filled containers can be accumulated for up to one year.[9]

Step 3: Arranging for Final Disposal

Contact EH&S: When the waste container is full or ready for disposal, contact your

institution's Environmental Health & Safety (EH&S) department or a licensed hazardous

waste disposal company.[7][11]
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Documentation: Follow your institution's procedures for waste pickup, which may include

completing a waste manifest or online request form.

Professional Disposal: The final disposal method, typically incineration at high temperatures

in a specialized facility, will be handled by the licensed waste management service.[11][12]

Spill Response Procedure
In the event of a tert-butanol spill, immediate and proper response is crucial to prevent injury

and fire.

Evacuate and Alert: Alert personnel in the immediate area and evacuate if the spill is large.

Remove Ignition Sources: Immediately extinguish all nearby flames and turn off any

equipment that could create a spark.[4][10]

Ventilate: Increase ventilation in the area, if safe to do so.

Containment: For small spills, use an inert absorbent material such as sand, diatomaceous

earth, or commercial sorbents to soak up the liquid.[4][5]

Collection: Using non-sparking tools, carefully collect the absorbed material and place it into

a sealable, properly labeled container for hazardous waste.[4]

Decontamination: Clean the spill area with soap and water.[10]

Disposal: Dispose of all contaminated materials (including PPE) as hazardous waste.[10]

Quantitative Data for tert-Butanol
The following table summarizes key quantitative data for tert-butanol, which is essential for

safe handling and storage.
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Property Value Citations

Flash Point 11 °C / 51.8 °F [4]

Boiling Point 83 °C / 181.4 °F [2][4]

Melting Point 25 - 25.5 °C / 77 - 77.9 °F [2]

Autoignition Temperature 470 - 490 °C / 878 - 914 °F [2][4]

Explosive Limits in Air LEL: 2.4% UEL: 8.0% [2][4]

Vapor Density 2.6 (Air = 1.0) [2][4]

SAA Storage Limit
55 gallons (total hazardous

waste)
[7]

SAA Storage Time (Full) Must be removed within 3 days [9]

SAA Storage Time (Partial) Up to 12 months [9]

Visualized Disposal Workflow
The following diagram illustrates the step-by-step decision-making process for the proper

disposal of tert-butanol waste in a laboratory setting.
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Caption: Workflow for the safe disposal of tert-butanol waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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